Cas no 851069-79-9 (3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: 3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 851069-79-9
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 3300138
• PubChem ID: 21935862
• Update Time: 2025-04-21

3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEMETHANOL, 2-METHYL-6-[4-(TRIFLUOROMETHYL)PHENYL]-
• 2-Methyl-6-(4-(trifluoromethyl)phenyl)pyridine-3-methanol
• 851069-79-9
• [2-Methyl-6-(4-trifluoromethyl-phenyl)-pyridin-3-yl]-methanol
• SCHEMBL1549553

• Inchi： 1S/C14H12F3NO/c1-9-11(8-19)4-7-13(18-9)10-2-5-12(6-3-10)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： SHPUCOAFXNBLMZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(C(F)(F)F)C=C2)=CC=C1CO

Computed Properties

• Exact Mass: 267.08709849Da
• Monoisotopic Mass: 267.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų